Cas no 2549026-64-2 (6-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-2-carbonitrile)

• Product Name: 6-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-2-carbonitrile
• CAS No: 2549026-64-2
• MF: C₁₆H₂₀N₄
• MW: 268.356802940369
• CID: 5311942
• PubChem ID: 154830328
• Update Time: 2025-07-18

6-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS040720228
• 6-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-2-carbonitrile
• F6725-2480
• 2549026-64-2
• 6-[3-(Hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-1-azetidinyl]-2-pyridinecarbonitrile

• Inchi： 1S/C16H20N4/c17-7-14-5-2-6-16(18-14)20-10-15(11-20)19-8-12-3-1-4-13(12)9-19/h2,5-6,12-13,15H,1,3-4,8-11H2
• InChI Key： CIMULUVMJSLMRM-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC(N2CC(N3CC4CCCC4C3)C2)=CC=C1

Computed Properties

• Exact Mass: 268.16879665g/mol
• Monoisotopic Mass: 268.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.2Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 450.8±45.0 °C(Predicted)
• pka: 8.60±0.20(Predicted)

Additional information on 6-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-2-carbonitrile

Comprehensive Overview of 6-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-2-carbonitrile (CAS No. 2549026-64-2)

The compound 6-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-2-carbonitrile (CAS No. 2549026-64-2) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This molecule combines a pyridine-2-carbonitrile core with an octahydrocyclopenta[c]pyrrole moiety, linked via an azetidine ring. Such a configuration is rare in synthetic chemistry, making it a subject of intense research for drug discovery and development.

Recent advancements in small-molecule drug design have highlighted the importance of heterocyclic compounds like 6-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-2-carbonitrile. Its structural complexity offers multiple sites for modification, enabling researchers to fine-tune its pharmacokinetic and pharmacodynamic properties. The presence of the nitrile group further enhances its binding affinity to biological targets, a feature often exploited in the development of enzyme inhibitors and receptor modulators.

In the context of current trends, this compound aligns with the growing interest in fragment-based drug discovery (FBDD) and covalent inhibitors. The azetidine ring, in particular, is gaining traction as a bioisostere for traditional saturated heterocycles, offering improved metabolic stability and solubility. Researchers are actively investigating its potential in targeting protein-protein interactions (PPIs), a hot topic in oncology and neurodegenerative disease research.

The synthesis of 6-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-2-carbonitrile involves multi-step organic transformations, often employing palladium-catalyzed cross-coupling reactions and reductive amination. These methods are widely discussed in academic and industrial settings, reflecting the compound's relevance in modern synthetic chemistry. Its CAS No. 2549026-64-2 serves as a unique identifier, facilitating accurate literature searches and regulatory compliance.

From a therapeutic perspective, preliminary studies suggest that this compound may exhibit activity against kinase targets, which are critical in cancer and inflammatory diseases. The pyridine-2-carbonitrile scaffold is known to interact with ATP-binding sites, a mechanism leveraged by many FDA-approved drugs. This has sparked interest in its potential as a tyrosine kinase inhibitor (TKI), a class of drugs dominating oncology pipelines.

Another area of exploration is the compound's blood-brain barrier (BBB) permeability, a key consideration for CNS-targeted therapies. The octahydrocyclopenta[c]pyrrole moiety may confer favorable lipophilicity, addressing a major challenge in neuropharmacology. This aligns with the rising demand for neuroprotective agents and neurodegenerative disease modulators, topics frequently searched in academic databases.

In conclusion, 6-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-2-carbonitrile (CAS No. 2549026-64-2) represents a promising scaffold for drug development. Its structural novelty, combined with emerging applications in precision medicine and targeted therapy, positions it as a compound of significant scientific and commercial interest. Future research will likely focus on optimizing its selectivity and ADME properties, further solidifying its role in next-generation therapeutics.